Cas no 1131-16-4 (3,5-Dimethyl-1-phenyl-1H-pyrazole)

• Product Name: 3,5-Dimethyl-1-phenyl-1H-pyrazole
• CAS No: 1131-16-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD00020728
• CID: 83430
• PubChem ID: 70800
• Update Time: 2025-11-02

3,5-Dimethyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-phenyl-1H-pyrazole
• 3,5-Dimethyl-1-phenylpyrazole
• 3,5-Dimethyl-N-phenylpyrazole
• 1H-Pyrazole, 3,5-dimethyl-1-phenyl-
• Dimethylphenylpyrazole
• 1H-Pyrazole,3,5-dimethyl-1-phenyl-
• 0SB52BXX7M
• 1,3-dimethyl-5-phenylpyrazole
• ULPMPUPEFBDQQA-UHFFFAOYSA-N
• Phenyldimethylpyrazole
• Enamine_001158
• Pyrazole, dimethylphenyl-
• Cambridge id 5118886
• 1-phenyl-3,5-dimethylpyrazole
• AMBZ0099
• 3,5-dimethyl-1-p
• H10417
• NS00015786
• DTXSID9061546
• Z50145860
• AM85483
• MFCD00020728
• 1131-16-4
• AB01329175-02
• EINECS 214-462-8
• CS-0152735
• AKOS000307991
• UNII-0SB52BXX7M
• FT-0614658
• HMS1397E14
• AS-5199
• NCGC00334027-01
• SCHEMBL964125
• D2834
• EN300-31232
• SY026402
• 3,5-Dimethyl-1-phenyl-1H-pyrazole #
• Q27237192
• STK085560
• BBL010616
• 1-Phenyl-3,5-dimethylpyrazole; 3,5-Dimethyl-1-phenylpyrazole; 3,5-Dimethyl-N-phenylpyrazole

• MDL： MFCD00020728
• Inchi： 1S/C11H12N2/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： ULPMPUPEFBDQQA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=CC(C)=N1
• BRN： 132902

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: liquid
• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270-272 ºC
• Boiling Point: 273 ºC
• Flash Point: 118.6±18.7 ºC,
• Refractive Index: 1.57-1.573
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.48910
• Solubility: Insoluble in water

3,5-Dimethyl-1-phenyl-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3,5-Dimethyl-1-phenyl-1H-pyrazole

3,5-Dimethyl-1-phenyl-1H-pyrazole (CAS No. 1131-16-4): Properties, Applications, and Market Insights

3,5-Dimethyl-1-phenyl-1H-pyrazole (CAS No. 1131-16-4) is a versatile heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its pyrazole ring substituted with methyl groups at the 3 and 5 positions and a phenyl group at the 1 position, serves as a crucial building block in the development of various fine chemicals and specialty materials.

The molecular structure of 3,5-Dimethyl-1-phenyl-1H-pyrazole contributes to its unique chemical reactivity and thermal stability. Researchers have explored its potential as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These complexes find applications in catalysis and sensor technologies, addressing current industry demands for more efficient and sustainable chemical processes.

In the pharmaceutical sector, derivatives of 3,5-Dimethyl-1-phenyl-1H-pyrazole have shown promise in drug discovery programs. The compound's scaffold serves as a core structure for developing molecules with potential biological activity, particularly in areas such as anti-inflammatory agents and CNS-targeted therapeutics. Recent studies published in journals like the Journal of Medicinal Chemistry highlight its relevance in addressing contemporary healthcare challenges.

The material science applications of 3,5-Dimethyl-1-phenyl-1H-pyrazole extend to the development of advanced polymers and functional materials. Its incorporation into polymer matrices can enhance thermal resistance and mechanical properties, making it valuable for high-performance coatings and electronic materials. This aligns with current industry trends toward more durable and sustainable material solutions.

From a synthetic chemistry perspective, 3,5-Dimethyl-1-phenyl-1H-pyrazole offers multiple sites for chemical modification, allowing researchers to create diverse derivatives. Common synthetic routes involve condensation reactions of appropriate hydrazines with β-diketones, followed by aromatic substitution reactions. These methods have been optimized to achieve high yields and purity, as documented in recent organic synthesis publications.

The global market for pyrazole derivatives including 3,5-Dimethyl-1-phenyl-1H-pyrazole has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions, where fine chemical production capabilities are rapidly developing. Current pricing trends reflect its status as a specialty chemical with niche applications.

Recent advancements in green chemistry have influenced the production methods for 3,5-Dimethyl-1-phenyl-1H-pyrazole. Researchers are exploring catalyst-free syntheses and solvent-free conditions to reduce environmental impact, responding to growing concerns about chemical sustainability. These developments address frequently searched topics in sustainable chemistry forums and academic databases.

Quality control of 3,5-Dimethyl-1-phenyl-1H-pyrazole typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its various applications, with commercial grades typically exceeding 98% purity. Storage recommendations emphasize protection from moisture and light to maintain stability over extended periods.

Academic interest in 3,5-Dimethyl-1-phenyl-1H-pyrazole remains strong, with numerous research groups investigating its structure-activity relationships and potential applications. The compound frequently appears in studies exploring molecular interactions and supramolecular chemistry, topics that consistently rank high in scientific literature searches.

For researchers and industry professionals seeking 3,5-Dimethyl-1-phenyl-1H-pyrazole, it's important to note that multiple chemical suppliers offer this compound in various quantities. Current market availability appears stable, though lead times may vary depending on purity requirements and order volume. The compound's CAS number 1131-16-4 serves as the universal identifier for precise specification and procurement.

Future research directions for 3,5-Dimethyl-1-phenyl-1H-pyrazole may focus on expanding its utility in bioconjugation chemistry and nanomaterial functionalization, areas that align with emerging technologies in biomedical engineering and renewable energy. These potential applications respond to trending searches in cutting-edge chemistry and materials science communities.